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Compound of Interest

Compound Name: 2-(2-Aminoethoxy)benzonitrile

Cat. No.: B112797

Standard Operating Procedure for 2-
Aminobenzonitrile
Introduction

This document provides detailed application notes and protocols for the safe handling and
storage of 2-Aminobenzonitrile (CAS No. 1885-29-6), also known as 2-Cyanoaniline or
Anthranilonitrile.[1] This compound is a yellow to beige-brown crystalline solid.[2] It is a
versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals
and other specialty chemicals. Due to its hazardous properties, it is imperative that all
personnel handling this substance are thoroughly familiar with the procedures outlined in this
document to minimize risks.

Hazard Identification and Safety Precautions

2-Aminobenzonitrile is classified as harmful and an irritant. It is harmful if swallowed, in contact
with skin, or if inhaled.[3][4][5] It causes skin irritation, serious eye irritation, and may cause an
allergic skin reaction and respiratory irritation.[3][4][5]

Precautionary Statements:

e Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][4][5] Wash face,
hands, and any exposed skin thoroughly after handling.[3][4][5] Do not eat, drink, or smoke
when using this product.[3][4][5] Use only outdoors or in a well-ventilated area.[3][4][5]
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Contaminated work clothing should not be allowed out of the workplace.[3][5] Wear
protective gloves, protective clothing, eye protection, and face protection.[3][4][5]

e Response: In case of exposure, follow the first aid measures outlined in Section 5.0.

o Storage: Store in a well-ventilated place and keep the container tightly closed.[3][4] Store
locked up.[4][5][6]

o Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, national, and international regulations.[3][4][5]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 2-
Aminobenzonitrile.

Property Value Reference
Molecular Formula C7HeN:2 [1112][5]
Molecular Weight 118.14 g/mol [1][5]

Yellow to beige-brown
Appearance _ [21[5]
crystalline flakes/powder

Melting Point 45-48 °C (lit.) [11[2]
Boiling Point 267-268 °C (lit.) [1][2]
Flash Point 145 °C (293 °F) - closed cup [11[4115]
Density 1.11 g/cm3 (at 50°C) [2]

Insoluble in water.[2] Slightly
Solubility soluble in Chloroform, Ethyl
Acetate, and Methanol.[2]

CAS Number 1885-29-6 [1]

Experimental Protocols
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Personal Protective Equipment (PPE)

All personnel handling 2-Aminobenzonitrile must wear the following minimum PPE:

Eye Protection: Chemical safety goggles or a face shield.[7]
» Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[7]

o Body Protection: A laboratory coat. For tasks with a risk of splashing, a chemical-resistant
apron is required.[7]

o Respiratory Protection: All handling of solid 2-Aminobenzonitrile must be conducted in a
certified chemical fume hood to avoid dust inhalation. If a fume hood is not available, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates
is mandatory.

Handling Protocol

e Preparation:
o Ensure the work area, specifically the chemical fume hood, is clean and uncluttered.

o Verify that an emergency eyewash station and safety shower are readily accessible and
operational.

o Have appropriate spill cleanup materials (e.g., inert absorbent material like vermiculite or
sand) available.[7]

¢ Dispensing and Weighing:

o Perform all dispensing and weighing of 2-Aminobenzonitrile powder inside a chemical
fume hood to minimize inhalation exposure.

o Use a scoop or spatula for transferring the solid. Avoid creating dust.
o Close the container tightly immediately after use.

¢ In Solution:
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o When dissolving 2-Aminobenzonitrile, add the solid slowly to the solvent to avoid
splashing.

o If heating is required, use a controlled heating source such as a heating mantle or a water
bath. Avoid open flames.

Storage Protocol

o Store 2-Aminobenzonitrile in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents and strong acids.[6][7]

o Keep the container tightly sealed to prevent contamination and exposure to moisture.[3][4][6]
e The storage area should be clearly labeled with the appropriate hazard warnings.

» Store in a locked cabinet or area accessible only to authorized personnel.[4][5][6]
Emergency Procedures

Spill Response

o Small Spills:

[e]

Evacuate non-essential personnel from the immediate area.

[e]

Wearing appropriate PPE, cover the spill with an inert absorbent material (vermiculite, dry
sand).

[e]

Carefully sweep or scoop the absorbed material into a labeled, sealed container for
hazardous waste disposal.

[e]

Clean the spill area with soap and water.
e Large Spills:

o Evacuate the laboratory immediately and notify the appropriate emergency response
personnel.

o Prevent entry into the affected area.
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o Provide emergency responders with the Safety Data Sheet (SDS) for 2-Aminobenzonitrile.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[5]

« If on Skin: Immediately wash the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.[5]

o If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical attention.[3][5]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4]

Visualizations
Safe Handling and Storage Workflow
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Caption: Workflow for the safe handling and storage of 2-Aminobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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